N-cyclopentyl-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-cyclopentyl-8-(4-methoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C18H21N5O3/c1-26-14-8-6-13(7-9-14)22-10-11-23-17(25)15(20-21-18(22)23)16(24)19-12-4-2-3-5-12/h6-9,12H,2-5,10-11H2,1H3,(H,19,24)
• InChI Key: YGKMJUHVQWBYIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NC4CCCC4
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol

Description

1,2,4-Triazines are six-membered heterocyclic compounds with three nitrogen atoms in the ring. They are known to exhibit a variety of biological activities such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive.

Synthesis Analysis

The synthesis of 1,2,4-triazines often involves the construction of the 1,2,4-triazine ring on the basis of azoles, or the annulation of the azole fragment to the 1,2,4-triazine ring. Most of the methods involve azo coupling of diazoazoles with CH-active two-carbon synthons according to the [4+2] principle.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazines is confirmed by techniques such as IR, NMR, and high-resolution mass spectra, as well as by single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazines are mainly related to the construction of the 1,2,4-triazine ring or the annulation of the azole fragment to the 1,2,4-triazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazines are confirmed by techniques such as IR, NMR, and high-resolution mass spectra.

Scientific Research Applications

Synthesis and Chemical Properties

• Research has explored the synthesis and structural elucidation of compounds similar to N-cyclopentyl-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide, focusing on their unique chemical properties and reactivity. For instance, studies on 1,3‐Dipolar Cycloaddition Reaction of Nitrile Oxides have contributed to understanding the synthesis pathways of related bicyclic and tricyclic compounds, providing insights into their chemical behavior and potential applications in drug design and development (Gucma & Gołębiewski, 2014).

Antitumor and Anticancer Applications

• Several studies have investigated the antitumor and anticancer properties of compounds with structural similarities to this compound. Research on antitumor imidazotetrazines, for example, has highlighted the potential of these compounds in developing novel anticancer therapies, demonstrating significant activity against various cancer cell lines (Stevens et al., 1984).

Mechanism of Action

The mechanism of action of 1,2,4-triazines in biological systems often involves binding to a variety of enzymes and receptors.

Future Directions

The development and targeted synthesis of azolo [1,2,4]triazines remains highly relevant. In recent years, the number of publications on their synthesis has significantly increased, mainly related to the search for biologically active compounds with respect to known and new infectious agents.